(4aR,7aS)-octahydrofuro[3,4-b]pyrazine-2,3-dione, cis

• CAS No.: 1310377-79-7
• Molecular Formula: C6H8N2O3
• Molecular Weight: 156.1

Description

(4aR,7aS)-octahydrofuro[3,4-b]pyrazine-2,3-dione, cis is a complex organic compound known for its unique structural properties and potential applications in various scientific fields. This compound features a fused bicyclic system with a pyrazine ring and a furan ring, making it an interesting subject for chemical research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4aR,7aS)-octahydrofuro[3,4-b]pyrazine-2,3-dione, cis typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts and solvents to ensure the correct stereochemistry is achieved.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process might include steps such as purification through crystallization or chromatography to obtain the desired compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

(4aR,7aS)-octahydrofuro[3,4-b]pyrazine-2,3-dione, cis can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be performed to modify the functional groups within the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature and pH, are carefully controlled to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield different carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

(4aR,7aS)-octahydrofuro[3,4-b]pyrazine-2,3-dione, cis has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound can be used in studies related to enzyme interactions and metabolic pathways.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which (4aR,7aS)-octahydrofuro[3,4-b]pyrazine-2,3-dione, cis exerts its effects involves interactions with specific molecular targets. These interactions can influence various biochemical pathways, leading to changes in cellular functions. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Allylamine: An organic compound with a similar amine group but different structural properties.

tert-Butylamine: Another amine compound with distinct chemical behavior and applications.

Uniqueness

(4aR,7aS)-octahydrofuro[3,4-b]pyrazine-2,3-dione, cis is unique due to its fused bicyclic structure, which imparts specific chemical and physical properties not found in simpler amine compounds. This uniqueness makes it valuable for specialized applications in research and industry.